Cas no 1797964-18-1 (N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 1797964-18-1
• MF: C₁₉H₁₅NO₅S
• MW: 369.391103982925
• CID: 5374656
• Update Time: 2025-10-05

N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(2-Furanylcarbonyl)-2-thienyl]methyl]-2,3-dihydro-1,4-benzodioxin-2-carboxamide
• N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• Inchi： 1S/C19H15NO5S/c21-18(15-6-3-9-23-15)17-8-7-12(26-17)10-20-19(22)16-11-24-13-4-1-2-5-14(13)25-16/h1-9,16H,10-11H2,(H,20,22)
• InChI Key： FAIRTCSAMRBYNT-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OCC1C(NCC1SC(C(C2=CC=CO2)=O)=CC=1)=O

Experimental Properties

• Density: 1.370±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 645.9±55.0 °C(Predicted)
• pka: 12.82±0.20(Predicted)

Additional information on N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Comprehensive Overview of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1797964-18-1)

The compound N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1797964-18-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex name reflects its intricate architecture, combining a furan-2-carbonyl moiety, a thiophene ring, and a 1,4-benzodioxine core. This combination of heterocyclic scaffolds makes it a promising candidate for various biomedical applications, particularly in the development of novel therapeutics.

One of the most intriguing aspects of this compound is its potential role in targeting G-protein-coupled receptors (GPCRs), which are a major focus in modern pharmacology. Researchers have been exploring its interactions with specific GPCR subtypes, given its structural resemblance to known ligands. The presence of the furan-2-carbonyl group is particularly noteworthy, as furan derivatives are often associated with anti-inflammatory and antimicrobial properties. This has led to increased interest in its potential applications for treating chronic inflammatory conditions.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide due to their versatility in drug design. A common question among researchers is how its thiophene and benzodioxine components influence its pharmacokinetic properties. Studies suggest that these moieties contribute to improved metabolic stability and bioavailability, making it a compelling subject for further investigation.

The compound's CAS No. 1797964-18-1 is frequently searched in academic databases, reflecting its relevance in current research. Its synthetic pathway, which involves multi-step organic reactions, is another area of interest. Chemists often inquire about optimized synthesis methods to produce high yields of this compound, as it serves as a key intermediate for more complex molecules. The furan-2-carbonyl-thiophene linkage, in particular, is a critical feature that requires precise synthetic control.

From a therapeutic perspective, the 1,4-benzodioxine fragment is known for its presence in several FDA-approved drugs, which has spurred speculation about this compound's potential clinical applications. Discussions in online forums and research papers often revolve around its possible use in neurodegenerative diseases or metabolic disorders, given the pharmacological activity of similar structures. However, rigorous preclinical studies are still needed to validate these hypotheses.

Another hot topic is the compound's potential role in cancer research. Preliminary data suggest that derivatives of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide may exhibit selective cytotoxicity against certain cancer cell lines. This has led to collaborations between academic institutions and pharmaceutical companies to explore its mechanism of action further. The thiophene ring, in particular, is being studied for its ability to modulate cellular signaling pathways.

In summary, N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1797964-18-1) represents a fascinating intersection of organic chemistry and drug discovery. Its multifaceted structure and potential therapeutic applications make it a subject of ongoing research, with many questions yet to be answered. As scientific interest in heterocyclic drug candidates continues to rise, this compound is likely to remain a key player in the development of next-generation pharmaceuticals.